N-[4-[[2-[4-[6-[(6-acetyl-8-cyclopentyl-5-methyl-7-oxopyrido[2,3-d]pyrimidin-2-yl)amino]pyridin-3-yl]piperazin-1-yl]-2-oxoethyl]amino]butyl]-2-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]oxyacetamide

• Molecular Formula: C45H51N11O9
• Molecular Weight: 890.0 g/mol
• IUPAC Name: N-[4-[[2-[4-[6-[(6-acetyl-8-cyclopentyl-5-methyl-7-oxopyrido[2,3-d]pyrimidin-2-yl)amino]pyridin-3-yl]piperazin-1-yl]-2-oxoethyl]amino]butyl]-2-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]oxyacetamide
• InChI: InChI=1S/C45H51N11O9/c1-26-31-23-49-45(52-40(31)55(28-8-3-4-9-28)43(63)38(26)27(2)57)50-34-14-12-29(22-48-34)53-18-20-54(21-19-53)37(60)24-46-16-5-6-17-47-36(59)25-65-33-11-7-10-30-39(33)44(64)56(42(30)62)32-13-15-35(58)51-41(32)61/h7,10-12,14,22-23,28,32,46H,3-6,8-9,13,15-21,24-25H2,1-2H3,(H,47,59)(H,51,58,61)(H,48,49,50,52)
• InChI Key: JNYCZFGLJGFFEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(C2=NC(=NC=C12)NC3=NC=C(C=C3)N4CCN(CC4)C(=O)CNCCCCNC(=O)COC5=CC=CC6=C5C(=O)N(C6=O)C7CCC(=O)NC7=O)C8CCCC8)C(=O)C

Description

YX-2-107 is a proteolysis-targeting chimera (PROTAC) that selectively degrades cyclin-dependent kinase 6 (CDK6). This compound has shown significant potential in the treatment of Philadelphia chromosome-positive acute lymphoblastic leukemia (Ph+ ALL) by inhibiting the phosphorylation of retinoblastoma protein and the expression of forkhead box protein M1 .

Preparation Methods

The synthesis of YX-2-107 involves the conjugation of a ligand that binds to CDK6 with a ligand that recruits an E3 ubiquitin ligase. The reaction conditions typically involve the use of organic solvents and catalysts to facilitate the formation of the bifunctional molecule. Industrial production methods may include large-scale synthesis using automated systems to ensure high purity and yield .

Chemical Reactions Analysis

YX-2-107 undergoes several types of chemical reactions, including:

Degradation: The primary reaction is the degradation of CDK6, facilitated by the recruitment of an E3 ubiquitin ligase.

Inhibition: It inhibits the phosphorylation of retinoblastoma protein and the expression of forkhead box protein M1.

Binding: The compound binds selectively to CDK6, leading to its degradation

Common reagents and conditions used in these reactions include organic solvents, catalysts, and specific ligands that target CDK6 and E3 ubiquitin ligase. The major product formed from these reactions is the degraded CDK6 protein .

Scientific Research Applications

YX-2-107 has a wide range of scientific research applications, including:

Chemistry: Used as a tool to study the degradation of specific proteins and the mechanisms of PROTACs.

Biology: Helps in understanding the role of CDK6 in cell cycle regulation and its impact on various cellular processes.

Medicine: Shows potential in the treatment of Ph+ ALL and other hematologic malignancies by selectively degrading CDK6.

Industry: Can be used in the development of new therapeutic agents targeting specific proteins for degradation .

Mechanism of Action

YX-2-107 exerts its effects by selectively degrading CDK6. The compound binds to CDK6 and recruits an E3 ubiquitin ligase, which labels CDK6 with a polyubiquitin chain. This marks CDK6 for degradation by the proteasome, effectively reducing its levels in the cell. This degradation inhibits the phosphorylation of retinoblastoma protein and the expression of forkhead box protein M1, leading to the suppression of Ph+ ALL cell growth .

Comparison with Similar Compounds

YX-2-107 is unique in its selective degradation of CDK6, whereas other similar compounds may target both CDK4 and CDK6. Some similar compounds include:

Palbociclib: A dual CDK4/6 inhibitor that does not selectively degrade CDK6.

Ribociclib: Another dual CDK4/6 inhibitor with similar properties to palbociclib.

Abemaciclib: Also targets both CDK4 and CDK6 but does not induce selective degradation .

YX-2-107’s uniqueness lies in its ability to selectively degrade CDK6, making it a promising candidate for targeted cancer therapy.